Cas no 295-64-7 (1,4,7,10,13-Pentaazacyclopentadecane)

• Product Name: 1,4,7,10,13-Pentaazacyclopentadecane
• CAS No: 295-64-7
• MF: C₁₀H₂₅N₅
• MW: 215.33900141716
• MDL: MFCD00195482
• CID: 260794
• PubChem ID: 120196
• Update Time: 2025-05-22

1,4,7,10,13-Pentaazacyclopentadecane Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaazacyclopentadecane
• 1,4,7,10,13-pentaaza-cyclopentadecane
• 1,4,7,10,13-pentaaza-cyclopentadecane hydrochloride
• 1,4,7,10-pentaazacyclopentadecane
• 5-aza-15-ane
• Ips108
• pentaaza-15-crown-5
• PENTAAZA-15-CROWN-5 PENTAHYDROGENSULFATE
• Pentacyclen
• AK115512
• 1,4,7,10,13-pentazacyclopentadecane
• KDCBVVQAMMXRFB-UHFFFAOYSA-N
• 1,4,7,10,13 -pentaazacyclopentadecane
• AX8054357
• BRN 1210461
• SCHEMBL577429
• CS-W004648
• C74516
• DTXSID90183699
• 5-26-18-00590 (Beilstein Handbook Reference)
• A876431
• 295-64-7
• DS-4117
• FT-0766175
• pentaaza-15-crown-5; PENTAAZA-15-CROWN-5 PENTAHYDROGENSULFATE; 5-aza-15-ane; Pentacyclen;
• AKOS016010122
• DTXCID80106190
• DB-008026

• MDL： MFCD00195482
• Inchi： 1S/C10H25N5/c1-2-12-5-6-14-9-10-15-8-7-13-4-3-11-1/h11-15H,1-10H2
• InChI Key： KDCBVVQAMMXRFB-UHFFFAOYSA-N
• SMILES： N1CCNCCNCCNCCNCC1
• BRN： 1210461

Computed Properties

• Exact Mass: 215.21100
• Monoisotopic Mass: 215.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 60.2

Experimental Properties

• Color/Form: No data available
• Density: 0.874
• Melting Point: 100-102 ºC
• Boiling Point: 342.6°C at 760 mmHg
• Flash Point: 167.8 °C
• Refractive Index: 1.424
• PSA: 60.15000
• LogP: -0.40800
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,4,7,10,13-Pentaazacyclopentadecane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4,7,10,13-Pentaazacyclopentadecane

Comprehensive Overview of 1,4,7,10,13-Pentaazacyclopentadecane (CAS No. 295-64-7): Properties, Applications, and Innovations

1,4,7,10,13-Pentaazacyclopentadecane, identified by its CAS number 295-64-7, is a macrocyclic polyamine compound that has garnered significant attention in both academic and industrial research. This nitrogen-rich cyclic ligand is renowned for its unique ability to form stable complexes with various metal ions, making it invaluable in fields such as coordination chemistry, catalysis, and biomedical imaging. Its structural versatility and functional adaptability align with current trends in sustainable chemistry and green synthesis, addressing growing user queries about eco-friendly alternatives in material science.

The compound’s 15-membered ring structure with five nitrogen donor atoms enables selective binding to transition metals, a feature frequently explored in chelation therapy and molecular recognition studies. Researchers investigating MRI contrast agents or metal-organic frameworks (MOFs) often highlight its role in enhancing stability and specificity. Recent publications on platforms like PubMed and ScienceDirect emphasize its potential in diagnostic imaging, resonating with searches for "non-toxic imaging probes" or "multifunctional ligands."

From a synthetic perspective, 295-64-7 serves as a precursor for advanced supramolecular architectures. Its derivatives are pivotal in designing sensors for environmental monitoring, responding to trending topics like "heavy metal detection in water" or "smart materials for pollution control." The compound’s compatibility with click chemistry methodologies further aligns with industry demands for modular and scalable synthesis routes, a frequent subject in AI-driven drug discovery forums.

In the context of nanotechnology, 1,4,7,10,13-Pentaazacyclopentadecane contributes to the development of hybrid nanomaterials with applications in targeted drug delivery. This intersects with popular searches such as "nanocarriers for cancer therapy" or "biocompatible coatings." Its low cytotoxicity profile, validated by recent in vitro studies, positions it as a safer alternative to traditional polyamines, addressing concerns raised in biocompatibility-focused discussions.

Innovations in renewable energy have also leveraged this compound’s metal-binding properties to optimize electrocatalysts for fuel cells. Queries like "efficient oxygen reduction catalysts" or "non-precious metal catalysts" reflect this niche interest. Furthermore, its integration into luminescent materials for OLEDs responds to the surge in demand for energy-efficient displays, a hotspot in materials science communities.

Quality control protocols for CAS 295-64-7 emphasize HPLC and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. This rigor caters to professionals searching for "high-purity cyclic amines" or "analytical methods for macrocycles." Suppliers increasingly highlight its batch-to-batch consistency, a critical factor for reproducibility in preclinical research—a topic frequently debated in research integrity circles.

In summary, 1,4,7,10,13-Pentaazacyclopentadecane exemplifies the convergence of fundamental research and applied science. Its multifaceted applications—from medical diagnostics to advanced materials—mirror the interdisciplinary nature of modern chemistry. As sustainability and precision become paramount, this compound’s relevance will likely expand, driven by its adaptability to emerging technologies like AI-aided molecular design and circular economy principles.